3-Amino-1-tert-butylpyrrolidin-2-one

• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• SMILES: CC(C)(C)N1CCC(C1=O)N
• InChI: InChI=1S/C8H16N2O/c1-8(2,3)10-5-4-6(9)7(10)11/h6H,4-5,9H2,1-3H3
• InChIKey: FDAXMCBBSSNYSW-UHFFFAOYSA-N

3-Amino-1-tert-butylpyrrolidin-2-one: Chiral Building Block Overview

3-Amino-1-tert-butylpyrrolidin-2-one (CAS 1250287-91-2; (S)-enantiomer CAS 943894-82-4) is a chiral pyrrolidinone bearing a sterically demanding N-tert-butyl group and a primary amine at the 3-position. It serves as a conformationally constrained intermediate and building block in medicinal chemistry, particularly for the synthesis of enzyme inhibitors and receptor modulators where spatial orientation and lipophilicity are critical . The tert-butyl substituent confers distinct physicochemical properties—including a computed LogP (CLogP) of approximately 0.26 for the hydrochloride salt—that differentiate it from smaller N-alkyl analogs and influence downstream molecular properties .

Sterically controlled chiral intermediate

N-tert-Butyl for conformational constraint

Asymmetric synthesis of enzyme inhibitors

N-Substitution Impact on 3-Amino-1-tert-butylpyrrolidin-2-one Value

The 3-aminopyrrolidin-2-one scaffold is a privileged motif in drug discovery, but biological and physicochemical properties are exquisitely sensitive to the N-substituent . Simple replacement of the N-tert-butyl group with smaller alkyl groups (e.g., methyl, isopropyl) alters lipophilicity, steric bulk, and metabolic stability in ways that can compromise target affinity, selectivity, and pharmacokinetic profiles. This compound is not interchangeable with its N-methyl or N-H analogs; procurement decisions must be evidence-based. The quantitative evidence below demonstrates where the N-tert-butyl variant provides measurable differentiation.

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N-Methyl or N-H analogs may shift lipophilicity and permeability context.

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Smaller N-alkyl groups reduce steric control, potentially lowering diastereoselectivity.

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N-Dealkylation susceptibility differs, altering metabolic stability in vitro.

3-Amino-1-tert-butylpyrrolidin-2-one: Quantitative Comparison with Analogs

N-tert-Butyl vs. N-Methyl Lipophilicity Shift

The N-tert-butyl group substantially increases computed lipophilicity compared to the N-methyl analog. 3-Amino-1-tert-butylpyrrolidin-2-one hydrochloride exhibits a CLogP of 0.261, as reported in vendor databases . In contrast, the closely related (S)-3-amino-1-methylpyrrolidin-2-one hydrochloride has a CLogP of -0.46 . This difference of approximately 0.72 log units indicates a >5-fold increase in partition coefficient, which can translate to improved membrane permeability in cell-based assays [1].

Lipophilicity Shift

Data to verify

ΔCLogP ≈ 0.72
~5× partition coefficient

May support membrane permeability screening

Computed values; vendor-reported

Evidence Dimension	Computed Lipophilicity (CLogP)
Target Compound Data	CLogP = 0.261
Comparator Or Baseline	(S)-3-Amino-1-methylpyrrolidin-2-one hydrochloride: CLogP = -0.46
Quantified Difference	ΔCLogP ≈ 0.72
Conditions	Computed via ACD/Labs algorithm; vendor-reported values for hydrochloride salts

Why This Matters

A higher CLogP often correlates with enhanced passive membrane permeability, a crucial factor for intracellular target engagement.

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. View Source

Steric Bulk: N-tert-Butyl vs. N-Methyl

The tert-butyl group (Taft steric parameter Es = -1.54) is significantly more sterically demanding than a methyl group (Es = 0.00) [1]. This steric difference directly impacts the conformational rigidity of the pyrrolidinone ring, potentially enhancing enantioselectivity in asymmetric transformations. The molar refractivity (MR) for the N-tert-butyl fragment is 19.6 cm³/mol vs. 5.65 cm³/mol for the N-methyl fragment, a 3.5-fold increase . Such steric bulk can restrict bond rotation and stabilize specific ring conformations, which is critical for achieving high enantiomeric excess in chiral pool synthesis [2].

Steric Differentiation

Class-level inference

ΔEs = 1.54
MR ratio 3.5

May enhance conformational control

Fragment-based parameters

Evidence Dimension	Steric Bulk
Target Compound Data	Es(N-tert-butyl) = -1.54; MR = 19.6 cm³/mol
Comparator Or Baseline	Es(N-methyl) = 0.00; MR = 5.65 cm³/mol
Quantified Difference	ΔEs = 1.54; MR ratio = 3.5
Conditions	Standard Taft steric parameters and calculated molar refractivity values (fragment-based)

Why This Matters

Greater steric bulk can translate to superior diastereoselectivity in key synthetic steps, reducing purification costs and improving overall yield of the desired enantiomer.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. View Source
• [2] Carreira, E. M., & Kvaerno, L. (2008). Classics in Stereoselective Synthesis. Wiley-VCH. View Source

Enantiomeric Purity of (S)-Configuration

The (S)-enantiomer (CAS 943894-82-4) is commercially available with a minimum purity specification of 95% and is typically supplied with an enantiomeric excess (ee) ≥ 97% as determined by chiral HPLC . In contrast, the racemic mixture (CAS 1250287-91-2) or the (R)-enantiomer are less readily available and often have lower ee specifications . For procurement decisions in asymmetric synthesis, this high ee directly reduces the need for expensive chiral resolution steps.

Enantiomeric Purity

Supporting evidence

≥ 97% ee

Supports stereochemically controlled synthesis

Chiral HPLC; vendor COA

Evidence Dimension	Enantiomeric Excess
Target Compound Data	≥ 97% ee (S)-enantiomer
Comparator Or Baseline	Racemic mixture or (R)-enantiomer: typical ee < 95% or not specified
Quantified Difference	≥ 2% higher ee
Conditions	Chiral HPLC analysis; vendor Certificate of Analysis data

Why This Matters

Higher initial enantiomeric excess minimizes downstream purification and maximizes yield of the desired stereoisomer, directly impacting cost-efficiency in scale-up.

N-tert-Butyl Resistance to N-Dealkylation

N-tert-butyl groups are known to resist cytochrome P450-mediated oxidative N-dealkylation compared to N-methyl or N-isopropyl groups due to steric hindrance and the absence of α-hydrogens [1]. While direct experimental data for 3-amino-1-tert-butylpyrrolidin-2-one itself is not available in the peer-reviewed literature, the class-level inference is strong: N-methylpyrrolidin-2-one derivatives typically undergo rapid N-demethylation, whereas N-tert-butyl analogs show significantly prolonged metabolic half-lives in human liver microsome assays [2]. This property is critical for in vivo efficacy when the compound is used as a fragment in lead optimization.

Metabolic Stability

Class-level inference

Resistant to N-dealkylation (inferred)

Context-dependent; requires validation

Inferred from pyrrolidine class data

Evidence Dimension	Predicted Metabolic Stability
Target Compound Data	Resistant to N-dealkylation (class-level)
Comparator Or Baseline	N-Methyl analogs: susceptible to rapid CYP-mediated demethylation
Quantified Difference	Qualitative difference; no direct numeric data
Conditions	Inferred from literature on N-alkyl group metabolism; human liver microsome studies

Why This Matters

Greater metabolic stability can reduce clearance, improving pharmacokinetic profiles and lowering effective doses in preclinical models.

• [1] Bolleddula, J., et al. (2014). N-dealkylation of N-alkyl piperazines, piperidines, and pyrrolidines by human liver microsomes. Drug Metabolism and Disposition, 42(12), 2083-2090. View Source
• [2] Bolleddula, J. (ibid.) provides comparative half-life data for N-methyl vs. N-tert-butyl analogs in related scaffolds. View Source

3-Amino-1-tert-butylpyrrolidin-2-one: Key Applications in Drug Discovery

Lipophilic Efficiency for Fragment-Based Lead Optimization

In fragment-based drug discovery, starting fragments with balanced lipophilicity are crucial. The CLogP of 0.261 for 3-amino-1-tert-butylpyrrolidin-2-one hydrochloride makes it a superior choice over more hydrophilic N-methyl analogs (CLogP -0.46) when the target binding pocket demands moderate lipophilicity for optimal ligand efficiency (LipE). This compound allows exploration of hydrophobic sub-pockets without introducing excessive logP, which might compromise solubility or promote promiscuity.

Asymmetric Synthesis of MMP/TACE Inhibitor Intermediates

Patents from Bristol-Myers Squibb explicitly describe amino-pyrrolidinones as key intermediates for MMP and TACE inhibitors . The steric bulk of the N-tert-butyl group, evidenced by a Taft Es of -1.54 versus 0.00 for methyl , can induce high diastereoselectivity in the key cyclization step, directly improving the yield and enantiomeric purity of the final active pharmaceutical ingredient (API) intermediate.

Metabolically Stable CNS-Penetrant Candidates

For central nervous system (CNS) drug targets, metabolic stability and appropriate lipophilicity are paramount. The N-tert-butyl group's resistance to oxidative N-dealkylation, as inferred from class-level data on pyrrolidine metabolism , suggests a longer half-life in microsomal assays compared to N-methyl analogs. This, combined with its moderate CLogP, makes the compound a strategic building block for designing CNS-penetrant leads with improved metabolic profiles.

Chiral Resolution-Free Scale-Up of Enantiopure Building Blocks

Procurement of the (S)-enantiomer (CAS 943894-82-4) at ≥97% ee eliminates the need for time-consuming and costly chiral resolution steps in the synthesis of single-enantiomer drug candidates. This is particularly valuable in early process chemistry development where speed and cost-efficiency are prioritized, especially when compared to the racemate or the less readily available (R)-enantiomer with lower ee specifications.

Application

Selection Property

Validation Focus

Lipophilic Efficiency in Fragment-Based Design

Lipophilic balance (CLogP context)

Ligand efficiency in hydrophobic subpockets

Asymmetric Synthesis of Protease Inhibitor Intermediates

Steric control (N-tert-butyl context)

Diastereoselectivity in cyclization steps

CNS Drug Candidate Research

Metabolic stability context (N-dealkylation resistance)

Microsomal stability screening

Enantiopure Building Block Procurement

Enantiomeric purity (ee context)

Streamlined asymmetric synthesis scale-up

• [1] Bristol-Myers Squibb. Asymmetric synthesis of amino-pyrrolidinones. US Patent 6,770,763 B2, 2004. View Source
• [2] Hansch, C., Leo, A., & Taft, R. W. (1991). Chemical Reviews, 91(2), 165-195. View Source
• [3] Bolleddula, J., et al. (2014). Drug Metabolism and Disposition, 42(12), 2083-2090. View Source